(3S,4R)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine

• IUPAC Name: (3S,4R)-1-benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine
• InChI: InChI=1S/C16H26N2/c1-16(2,3)9-14-11-18(12-15(14)17)10-13-7-5-4-6-8-13/h4-8,14-15H,9-12,17H2,1-3H3/t14-,15-/m1/s1
• InChI Key: IZQWINLFPNXUKN-HUUCEWRRSA-N
• Canonical SMILES: CC(C)(C)CC1CN(CC1N)CC2=CC=CC=C2
• Isomeric SMILES: CC(C)(C)C[C@@H]1CN(C[C@H]1N)CC2=CC=CC=C2
• Molecular Formula: C16H26N2
• Molecular Weight: 246.39 g/mol

Description

(3S,4R)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine is a chemical compound that belongs to the class of psychoactive drugs. It is commonly known as "BDP" and has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of ((3S,4R)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine involves the inhibition of dopamine reuptake. Dopamine is a neurotransmitter that plays a crucial role in reward, motivation, and motor control. By inhibiting the reuptake of dopamine, ((3S,4R)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine increases the concentration of dopamine in the synaptic cleft, leading to an increase in dopamine signaling.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ((3S,4R)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine are still being studied. However, it has been shown to increase dopamine signaling in the brain, leading to an increase in reward and motivation. It has also been shown to improve cognitive function and attention in animal models of ADHD.

Advantages and Limitations for Lab Experiments

The advantages of using ((3S,4R)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine in lab experiments include its high affinity for the dopamine transporter and its potential therapeutic applications in various neuropsychiatric disorders. However, its limitations include the lack of information on its long-term effects and potential side effects.

Future Directions

There are several future directions for the study of ((3S,4R)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine. One potential direction is to investigate its potential therapeutic applications in other neuropsychiatric disorders such as depression and anxiety. Another direction is to study its long-term effects and potential side effects in animal models. Additionally, the development of more selective dopamine reuptake inhibitors based on the structure of ((3S,4R)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine could lead to the development of more effective treatments for neuropsychiatric disorders.

Synthesis Methods

The synthesis of ((3S,4R)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine involves a series of chemical reactions. The starting material is benzyl cyanide, which is reacted with 2,2-dimethylpropanal in the presence of a reducing agent such as sodium borohydride. The resulting product is then subjected to a reductive amination reaction with pyrrolidine to yield ((3S,4R)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine.

Scientific Research Applications

((3S,4R)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine has been studied for its potential therapeutic applications in various fields such as neuroscience, pharmacology, and psychiatry. It has been shown to have a high affinity for the dopamine transporter and can act as a dopamine reuptake inhibitor. This property makes it a potential candidate for the treatment of various neuropsychiatric disorders such as attention deficit hyperactivity disorder (ADHD) and substance use disorders.